Cas no 891843-32-6 (Benzoic acid, 2-fluoro-6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)-)

2-Fluoro-6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a 2-fluoro group and a 4,4,5,5-tetramethyl-1,3-dioxolan-2-yl moiety at the 6-position. The presence of the dioxolane ring enhances its stability and solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. The fluorine atom introduces electron-withdrawing effects, which can influence reactivity and binding properties in medicinal or agrochemical applications. This compound is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to the boronic ester-like reactivity of the dioxolane group. Its structural features make it suitable for constructing complex molecules in pharmaceutical and material science research.

Benzoic acid, 2-fluoro-6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)- structure

891843-32-6 structure

Product Name:Benzoic acid, 2-fluoro-6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)-

CAS No:891843-32-6

MF:C₁₃H₁₆BFO₄

MW:266.073147773743

CID:1939902

PubChem ID:100913430

Update Time:2025-07-02

Benzoic acid, 2-fluoro-6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-fluoro-6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)-
- DTXSID901158871
- 891843-32-6
- 2-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOIC ACID
- 2-Carboxy-3-fluorobenzeneboronic acid pinacol ester
- CS-0356437
- Inchi： 1S/C13H16BFO4/c1-12(2)13(3,4)19-14(18-12)8-6-5-7-9(15)10(8)11(16)17/h5-7H,1-4H3,(H,16,17)
- InChI Key： KNDPQSDAHCFRDB-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1C(=O)O

Computed Properties

Exact Mass: 266.1125673Da
Monoisotopic Mass: 266.1125673Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8Å²

Benzoic acid, 2-fluoro-6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427107-1g	2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	891843-32-6	98%	1g	￥6634.00	2024-04-26